5-bromo-N-(5-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
Description
Scientific Research Applications
The compound , commonly referred to by its chemical name 5-bromo-N-(5-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide, has several potential applications in scientific research due to its complex chemical structure and properties. Below is a comprehensive analysis of six unique applications, each detailed in its own section.
Antidiabetic Drug Development
This compound has been identified as a key intermediate in the manufacturing of therapeutic SGLT2 inhibitors . These inhibitors are a class of medications used in diabetes treatment that work by preventing glucose reabsorption in the kidneys, leading to glucose excretion through urine and thus lowering blood sugar levels.
Antimicrobial Agents
Derivatives of the compound have shown potential as antimicrobial agents. The presence of multiple reactive sites allows for the synthesis of derivatives that can be evaluated against various bacterial strains, potentially leading to the development of new antibiotics .
Cancer Research
The structural complexity of the compound provides a framework for creating analogs that could be used in cancer research. Its ability to bind with various cellular targets can be exploited to develop antitumor agents, particularly in the realm of targeted cancer therapies .
Agricultural Chemicals
Compounds similar to the one have been used in the development of pesticides and fungicides. The specific functionalities present in the compound can be tailored to create substances that protect crops from pests and diseases .
Organic Synthesis Intermediate
Due to its reactive bromo and chloro groups, the compound serves as a versatile intermediate in organic synthesis. It can be used to create a wide range of organic molecules, including dyes, polymers, and other pharmaceuticals .
Chemical Research and Process Development
The compound’s structure is beneficial for chemical process research, particularly in the optimization of synthesis routes for industrial-scale production. Its intermediates can be used to improve the efficiency and cost-effectiveness of chemical manufacturing processes .
properties
IUPAC Name |
5-bromo-N-[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9BrClF3N4O3S2/c17-11-4-3-10(28-11)13(27)23-14-24-25-15(30-14)29-6-12(26)22-9-5-7(16(19,20)21)1-2-8(9)18/h1-5H,6H2,(H,22,26)(H,23,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMYOZXFQNBCAKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(O3)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9BrClF3N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
541.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(5-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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